![molecular formula C8H10BrN B1292490 4-Bromo-2,3-dimethylaniline CAS No. 22364-25-6](/img/structure/B1292490.png)
4-Bromo-2,3-dimethylaniline
Overview
Description
4-Bromo-2,3-dimethylaniline (4-Br-2,3-DMA) is an organic compound that is widely used in the synthesis of organic molecules and in scientific research. It is a colorless, crystalline solid that is soluble in organic solvents such as methanol, ethanol, and acetone. 4-Br-2,3-DMA has a molecular weight of 213.03 g/mol and is composed of a bromine atom attached to a 2,3-dimethylaniline group. The compound has a melting point of 60-61°C and a boiling point of 212°C.
Scientific Research Applications
Synthesis and Intermediates
4-Bromo-2,3-dimethylaniline and its derivatives have significant applications in synthesis processes. They are primarily used as aromatic organic intermediates in various fields. The compound can be synthesized through various methods, including reactions involving iodine, diazotization, and Sandmeyer reaction processes, leading to different substituted products (Li Yu, 2008). Another study explores the synthesis of 4-bromo-N,N-dimethylaniline through substitution reactions, highlighting its potential as a versatile intermediate (Zhang Xing-chen, 2008).
Electrochemistry and Oxidation Pathways
The electrochemical properties and oxidation pathways of derivatives of this compound are of interest in various research areas. For example, a study on the electrochemical oxidation of related compounds in aqueous sulfuric acid at a platinum electrode reveals insights into oxidation processes and the formation of final products, which can be useful in electrochemical analysis and synthesis (S. Arias, E. Brillas, Josep Costa, 1990).
Reactions with Hemoglobin
Research has also explored the interaction of 4-bromo-N,N-dimethylaniline derivatives with biological molecules. A study investigating the reactions of 4-halogeno-N,N-dimethylaniline-N-Oxide with hemoglobin provides insights into biochemical transformations and the formation of various reaction products (G. Renner, 2004).
Polymer Science and Photostabilization
In the field of polymer science, derivatives of this compound are used for the photostabilization of materials. For instance, a study demonstrates the use of synthesized thiophenes, including derivatives of this compound, as photostabilizers for poly(vinyl chloride), indicating their potential in enhancing the durability of polymers exposed to UV radiation (A. Balakit et al., 2015).
Environmental and Analytical Chemistry
The compound and its derivatives also find applications in environmental and analytical chemistry. For example, a method utilizing ionic liquid-based dispersive liquid-liquid microextraction for the sensitive determination of aromatic amines, including 4-bromo-N,N-dimethylaniline, in environmental water highlights its relevance in analytical methodologies for pollutant detection and monitoring (Dandan Han, Hongyuan Yan, K. Row, 2011).
Safety and Hazards
The safety data sheet for 4-Bromo-2,3-dimethylaniline suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes . It is recommended to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
Mechanism of Action
Target of Action
4-Bromo-2,3-dimethylaniline primarily targets the blood, central nervous system, cardiovascular system, and blood-forming organs . It is also known to affect the respiratory system .
Mode of Action
It is known that the compound can form intermolecular hydrogen bonds and weaker bromine-bromine interactions, which may influence its interaction with its targets .
Biochemical Pathways
It is known that the compound can undergo reactions such as nitration, conversion from the nitro group to an amine, and bromination . These reactions may influence the compound’s interaction with its targets and the subsequent biochemical pathways.
Pharmacokinetics
It is known that the compound has a molecular weight of 200076 Da , which may influence its pharmacokinetic properties.
Result of Action
It is known that the compound may cause conditions such as methemoglobinemia, cyanosis (bluish discoloration of skin due to deficient oxygenation of the blood), convulsions, tachycardia, dyspnea (labored breathing), and even death . It may also cause cardiac abnormalities .
properties
IUPAC Name |
4-bromo-2,3-dimethylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrN/c1-5-6(2)8(10)4-3-7(5)9/h3-4H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOBPAGXZBSWOHP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50634091 | |
Record name | 4-Bromo-2,3-dimethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50634091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
22364-25-6 | |
Record name | 4-Bromo-2,3-dimethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50634091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 22364-25-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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